Cas no 61537-73-3 (4-Cyclododecen-1-ol)

4-Cyclododecen-1-ol structure
4-Cyclododecen-1-ol structure
Product Name:4-Cyclododecen-1-ol
CAS No:61537-73-3
MF:C12H22O
MW:182.302484035492
CID:475848
PubChem ID:71394857
Update Time:2025-04-19

4-Cyclododecen-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclododecen-1-ol
    • cyclododec-4-en-1-ol
    • 61537-73-3
    • DTXSID40816526
    • Inchi: 1S/C12H22O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h4,6,12-13H,1-3,5,7-11H2
    • InChI Key: LPVZEAPQEVQVGM-UHFFFAOYSA-N
    • SMILES: OC1CCC=CCCCCCCC1

Computed Properties

  • Exact Mass: 182.16716
  • Monoisotopic Mass: 182.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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